Cas no 1804442-53-2 (3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804442-53-2
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837689
• Update Time: 2025-06-09

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-2-5-4(1-7(16)17)6(3-15-8(5)14)18-9(11,12)13/h3H,1-2H2,(H,16,17)
• InChI Key： NWLPQOZIISQHCZ-UHFFFAOYSA-N
• SMILES： IC1C(CF)=C(C(=CN=1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804442-53-2): A Comprehensive Overview

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804442-53-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique combination of fluorinated and iodinated functionalities, holds promise for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid is notable for its complexity and the presence of multiple functional groups. The fluoromethyl group, trifluoromethoxy moiety, and the iodine atom each contribute to the compound's unique properties, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the fluoromethyl group in 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid can enhance lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the trifluoromethoxy moiety can influence receptor binding affinity and selectivity, further enhancing the compound's potential as a therapeutic agent.

The iodine atom in 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid provides a valuable handle for further chemical modifications. Iodinated compounds are often used as intermediates in the synthesis of radiolabeled molecules for imaging studies or as precursors for palladium-catalyzed cross-coupling reactions. These reactions can introduce a variety of substituents, expanding the scope of potential applications for this compound.

In terms of biological activity, 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid has been studied for its potential as an inhibitor of specific enzymes and receptors. For example, recent studies have shown that similar compounds with fluorinated and iodinated functionalities can exhibit potent inhibitory activity against kinases and other enzymes involved in cancer pathways. This makes 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid a promising lead compound for the development of anticancer drugs.

The synthesis of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid involves a series of well-established chemical transformations. Key steps include the introduction of the fluoromethyl group via nucleophilic substitution, the formation of the trifluoromethoxy moiety through electrophilic substitution, and the final iodination step to introduce the iodine atom. These synthetic routes are highly reproducible and can be scaled up for large-scale production if needed.

In addition to its potential as a therapeutic agent, 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid has also been explored for its use in agrochemical applications. Fluorinated compounds are known for their ability to enhance herbicidal and pesticidal activity while reducing environmental impact. The unique combination of functional groups in this compound may offer new opportunities for developing more effective and sustainable agrochemicals.

The safety profile of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid is an important consideration in its development as a pharmaceutical or agrochemical product. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804442-53-2) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, drug discovery, and agrochemical development. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop novel therapeutic agents or improve existing ones. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern chemistry.